N-(4-ethoxyphenyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H22N8O2/c1-3-28-14-6-4-13(5-7-14)21-18(27)26-10-8-25(9-11-26)17-15-16(19-12-20-17)24(2)23-22-15/h4-7,12H,3,8-11H2,1-2H3,(H,21,27)
• InChI Key: KSVOSKUYUHVUIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C
• Molecular Formula: C18H22N8O2
• Molecular Weight: 382.4 g/mol
• CAS No.: 1058457-54-7

Description

“N-(4-ethoxyphenyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide” is a compound that falls under the category of [1,2,3]triazolo[4,5-d]pyrimidine derivatives. These derivatives have been found to be active against USP28, a protein that plays a crucial role in cellular processes.

Synthesis Analysis

The synthesis of such compounds often involves complex chemical reactions. For instance, the condensation of DMF–DMA at the methyl group of the acetyl moiety, cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

The compound inhibits CDK2, thereby disrupting the normal cell cycle progression . This inhibition is achieved through the compound’s interaction with the active site of CDK2 .

Biochemical Pathways

By inhibiting CDK2, the compound affects the cell cycle progression pathway . This leads to a halt in the cell cycle, preventing the cells from dividing and proliferating . The downstream effect of this is a reduction in tumor growth .

Pharmacokinetics

The compound’s effectiveness against various cancer cell lines suggests it has good bioavailability .

Result of Action

The compound shows significant cytotoxic activities against various cancer cell lines . Specifically, it has been found to be effective against MCF-7 and HCT-116 cell lines . It also induces apoptosis within HCT cells .